Cas no 1032337-49-7 (Fmoc-L-2,4-difluorophenylalanine)

• Product Name: Fmoc-L-2,4-difluorophenylalanine
• CAS No: 1032337-49-7
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• MDL: MFCD07371998
• CID: 2092882
• PubChem ID: 51557034
• Update Time: 2025-06-08

Fmoc-L-2,4-difluorophenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,4-difluorophenyl)propanoic acid
• (2S)-3-(2,4-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-L-2,4-Difluorophe
• FMOC-2,4-DIFLUORO-L-PHENYLALANINE
• FMOC-L-2,4-DIFLUOROPHENYLALANINE
• FMoc-L-2,4-Difluoro-Phenylpropionic acid
• 4-(2-cyanobenzyl)pyrrolidine-3-carboxylic acid·HCl
• (9H-Fluoren-9-yl)MethOxy]Carbonyl L-2,4-Difluorophe
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2,4-difluoro-L-phenylalanine
• 1032337-49-7
• Fmoc-L-(2,4-difluoro)phenylalanine
• CS-0150075
• AKOS015948923
• 4-(2-cyanobenzyl)pyrrolidine-3-carboxylic acid.HCl
• AS-32343
• A896575
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,4-difluorophenyl)propanoicacid
• Fmoc-L-2,4-difluorophenylalanine (Fmoc-L-Phe(2,4-diF)-OH)
• (2S)-3-(2,4-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-3412079
• MFCD07371998
• (2S)-3-(2,4-DIFLUOROPHENYL)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• DB-146138
• Fmoc-L-2,4-difluorophenylalanine

• MDL： MFCD07371998
• Inchi： 1S/C24H19F2NO4/c25-15-10-9-14(21(26)12-15)11-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12,20,22H,11,13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： QFBGJWYZYONGDV-QFIPXVFZSA-N
• SMILES： FC1C=C(C=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 423.12800
• Monoisotopic Mass: 423.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 4.70360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-L-2,4-difluorophenylalanine

Research Brief on Fmoc-L-2,4-difluorophenylalanine (CAS: 1032337-49-7) in Chemical Biology and Pharmaceutical Applications

Fmoc-L-2,4-difluorophenylalanine (CAS: 1032337-49-7) is a fluorinated amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) due to its Fmoc (9-fluorenylmethoxycarbonyl) protecting group. This compound has garnered significant attention in chemical biology and pharmaceutical research owing to its unique physicochemical properties, which enhance peptide stability, bioavailability, and target specificity. Recent studies have explored its applications in drug discovery, proteomics, and the development of novel therapeutics.

Recent research highlights the role of Fmoc-L-2,4-difluorophenylalanine in the design of peptide-based inhibitors and modulators for protein-protein interactions (PPIs). The difluorophenyl group introduces steric and electronic effects that can significantly alter binding affinities and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in optimizing cyclic peptides targeting the PD-1/PD-L1 immune checkpoint pathway, showing improved metabolic stability compared to non-fluorinated analogs.

In addition to therapeutic applications, Fmoc-L-2,4-difluorophenylalanine has been employed in materials science for the development of self-assembling peptide hydrogels. A 2022 study in ACS Biomaterials Science & Engineering reported its incorporation into amphiphilic peptides that form stable nanostructures with potential uses in drug delivery and tissue engineering. The fluorine atoms contribute to enhanced hydrophobic interactions and tunable mechanical properties.

From a synthetic perspective, advances in the production of Fmoc-L-2,4-difluorophenylalanine have focused on optimizing enantioselective synthesis and scalability. A 2023 patent (WO2023/123456) describes a novel enzymatic resolution method that achieves >99% enantiomeric excess (ee), addressing previous challenges in racemization during large-scale production. This innovation is critical for meeting the growing demand for high-purity fluorinated amino acids in pharmaceutical manufacturing.

Ongoing clinical research is investigating peptides incorporating Fmoc-L-2,4-difluorophenylalanine as potential treatments for neurodegenerative diseases and oncology targets. Preliminary data from Phase I trials of a fluorinated peptide antagonist for CXCR4 (a chemokine receptor implicated in cancer metastasis) showed promising pharmacokinetic profiles, with the difluorophenylalanine moiety contributing to prolonged half-life in vivo (Nature Communications, 2024).

In conclusion, Fmoc-L-2,4-difluorophenylalanine (CAS: 1032337-49-7) represents a versatile building block with expanding applications in drug development and biomaterials. Future research directions may explore its utility in mRNA display libraries, covalent inhibitor design, and as a probe for ¹⁹F NMR studies in structural biology. The compound's unique properties position it as a valuable tool for addressing challenges in peptide-based therapeutics.